Cas no 2228491-53-8 (3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid)
3-Hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid is a phenolic derivative with a propanoic acid backbone, featuring hydroxyl and methyl substituents on the aromatic ring. This compound is of interest due to its potential as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its bifunctional structure—combining a carboxylic acid and hydroxyl groups—enhances reactivity, enabling versatile modifications such as esterification or conjugation. The presence of aromatic hydroxyl groups may also contribute to antioxidant properties. The compound's well-defined structure and functional group compatibility make it suitable for research applications in medicinal chemistry and material science. Proper handling and storage are recommended due to its reactive nature.
2228491-53-8 structure
Product Name:3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid
CAS No:2228491-53-8
MF:C10H12O4
MW:196.199883460999
CID:5978473
PubChem ID:165843762
Update Time:2025-05-22
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid
- EN300-1800744
- 2228491-53-8
-
- Inchi： 1S/C10H12O4/c1-6-2-3-7(4-8(6)11)9(12)5-10(13)14/h2-4,9,11-12H,5H2,1H3,(H,13,14)
- InChI Key： YDCZKUZPOONPHN-UHFFFAOYSA-N
- SMILES： OC(CC(=O)O)C1C=CC(C)=C(C=1)O
Computed Properties
- Exact Mass: 196.07355886g/mol
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 77.8Ų
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800744-0.05g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-0.1g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-0.25g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-0.5g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-1.0g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1800744-2.5g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-5.0g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1800744-10.0g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1800744-1g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1800744-5g |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid |
2228491-53-8 | 5g |
$3065.0 | 2023-09-19 |
3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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